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Cat. No.: B15566875 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
M4284 is a potent and selective, orally active biphenyl mannoside antagonist of the bacterial

adhesin FimH.[1] FimH is a critical virulence factor expressed on the tip of type 1 pili of

uropathogenic Escherichia coli (UPEC), mediating the initial attachment of the bacteria to

mannosylated glycoproteins on the surface of host urothelial cells. This adhesion is a crucial

step in the pathogenesis of urinary tract infections (UTIs). By competitively inhibiting FimH,

M4284 effectively blocks this primary interaction, thereby preventing bacterial colonization and

subsequent infection. These application notes provide detailed protocols for utilizing M4284 to

study and inhibit FimH-mediated bacterial adhesion in various in vitro assays.

Mechanism of Action
FimH-mediated adhesion is the first step in a cascade of events leading to UPEC colonization,

invasion of bladder epithelial cells, and the formation of intracellular bacterial communities

(IBCs) and biofilms. M4284, as a high-affinity mannoside, mimics the natural mannose ligand of

FimH and competitively binds to the mannose-binding pocket of the FimH lectin domain. This

occupation of the binding site prevents FimH from engaging with its host cell receptors, thus

abrogating bacterial attachment.
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Mechanism of FimH Inhibition by M4284

Inhibition by M4284
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Hemagglutination Inhibition Assay Workflow

Start

Prepare serial dilutions of M4284 in a 96-well plate

Add UPEC suspension to each well

Incubate at room temperature for 30-60 min

Add 1% RBC suspension to all wells

Incubate at 4°C for 1-2 hours

Observe for hemagglutination inhibition

Determine MIC
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Urothelial Cell Adhesion Assay Workflow

Start

Seed and grow bladder epithelial cells to confluence

Prepare UPEC suspension

Pre-incubate UPEC with M4284

Add bacteria/M4284 mixture to cell monolayers

Incubate for 1-2 hours at 37°C

Wash to remove non-adherent bacteria

Quantify adherent bacteria (fluorescence or CFU counting)

Calculate % adhesion inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b15566875?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5654549/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5654549/
https://www.benchchem.com/product/b15566875#m4284-for-studying-fimh-mediated-bacterial-adhesion
https://www.benchchem.com/product/b15566875#m4284-for-studying-fimh-mediated-bacterial-adhesion
https://www.benchchem.com/product/b15566875#m4284-for-studying-fimh-mediated-bacterial-adhesion
https://www.benchchem.com/product/b15566875#m4284-for-studying-fimh-mediated-bacterial-adhesion
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15566875?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

